Cas no 51584-58-8 (Cyclopentanone, 2-(4-bromobutyl)-)

• Product Name: Cyclopentanone, 2-(4-bromobutyl)-
• CAS No: 51584-58-8
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 361936
• PubChem ID: 14241667
• Update Time: 2025-04-19

Cyclopentanone, 2-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(4-bromobutyl)-
• 2-(4-bromobutyl)cyclopentan-1-one
• 51584-58-8
• DTXSID20557849

• Inchi： 1S/C9H15BrO/c10-7-2-1-4-8-5-3-6-9(8)11/h8H,1-7H2
• InChI Key： HMAVNXGXALBQDB-UHFFFAOYSA-N
• SMILES： BrCCCCC1C(CCC1)=O

Computed Properties

• Exact Mass: 218.03065
• Monoisotopic Mass: 218.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07